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Compound of Interest

Compound Name: VU534

Cat. No.: B15609101

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU534 is a novel small molecule activator of N-acyl-phosphatidylethanolamine-hydrolyzing
phospholipase D (NAPE-PLD). NAPE-PLD is a key enzyme in the biosynthesis of N-
acylethanolamines (NAESs), a class of lipid signaling molecules with diverse physiological
functions, including roles in inflammation, pain, and metabolism. As an activator of NAPE-PLD,
VU534 holds potential as a valuable research tool for investigating the physiological roles of
NAEs and as a potential therapeutic agent for conditions associated with dysregulated NAE

signaling.

These application notes provide a summary of the known characteristics of VU534 and a set of
detailed protocols for its use in both in vitro and in vivo research settings. It is important to note
that, as of the date of this document, there is a lack of published literature on the in vivo
administration of VU534. The in vivo protocols provided herein are therefore based on data
from similar compounds and established methodologies for the systemic administration of small
molecules in preclinical models. These should be considered as starting points for experimental
design and will require optimization for specific research applications.

Quantitative Data Summary

The following table summarizes the available quantitative data for VU534 based on in vitro
studies.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15609101?utm_src=pdf-interest
https://www.benchchem.com/product/b15609101?utm_src=pdf-body
https://www.benchchem.com/product/b15609101?utm_src=pdf-body
https://www.benchchem.com/product/b15609101?utm_src=pdf-body
https://www.benchchem.com/product/b15609101?utm_src=pdf-body
https://www.benchchem.com/product/b15609101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Value Species/System Reference
EC50 (NAPE-PLD Recombinant Mouse

o 0.30 pM [1]
activation) Enzyme
EC50 (NAPE-PLD Recombinant Human

o 0.93 uM [1]
activation) Enzyme

EC50 (NAPE-PLD

o 1.5uM HepG2 Cells [1]
activation)
Solubility =210 mg/mL DMSO [1]
Molecular Weight 447.5 g/mol N/A [1]

Signaling Pathway

The signaling pathway involving NAPE-PLD, the target of VU534, is central to the production of
N-acylethanolamines (NAES).
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VU534 Formulation
(e.g., in 10% DMSO, 40% PEG300,
5% Tween 80, 45% Saline)

;
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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